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Compound of Interest

Compound Name: CAM2602

Cat. No.: B15583641 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
CAM2602 is a potent and selective small molecule inhibitor of the Aurora A-TPX2 protein-

protein interaction.[1][2] It binds to Aurora A with a high affinity (KD of 19 nM), disrupting the

interaction with its co-factor TPX2, which is crucial for its localization and enzymatic activity

during mitosis.[3][4] Unlike traditional ATP-competitive kinase inhibitors, CAM2602 acts via a

novel allosteric mechanism, leading to high specificity for Aurora A over the closely related

Aurora B kinase.[1][5] Inhibition of the Aurora A-TPX2 interaction by CAM2602 results in

delocalization of Aurora A from the mitotic spindle, a decrease in its phosphorylation at

Threonine-288, mitotic arrest, and subsequent suppression of tumor cell growth.[1][3] These

application notes provide detailed protocols for the preparation of CAM2602 stock solutions for

both in vitro and in vivo research applications.

Data Presentation
Quantitative data for CAM2602 solubility, storage, and molecular properties are summarized

below for easy reference.

Table 1: Physicochemical and Solubility Properties of CAM2602
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Property Value Source(s)

Molecular Weight 484.96 g/mol [3][6]

Appearance White to off-white solid [3]

Formula C₂₃H₂₁ClN₄O₄S [3][6]

In Vitro Solubility

≤ 200 mg/mL (412.41 mM) in

DMSO. Note: Requires

sonication. Use of new,

anhydrous DMSO is

recommended as the

compound is hygroscopic.

[3][6]

In Vivo Solubility 1

≥ 5 mg/mL (10.31 mM) in a

vehicle of 10% DMSO, 40%

PEG300, 5% Tween-80, and

45% Saline.

[3][6]

In Vivo Solubility 2

≥ 5 mg/mL (10.31 mM) in a

vehicle of 10% DMSO and

90% Corn Oil.

[3][6]

Table 2: Storage Conditions for CAM2602

Form
Storage
Temperature

Shelf Life Source(s)

Solid Powder -20°C 3 years [3][6]

4°C 2 years [3]

In Solvent -80°C 6 months [3][6]

-20°C 1 month [3][6]

Table 3: Example Volumes for Preparing Stock Solutions in DMSO
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Desired
Concentration

Mass of CAM2602
(1 mg)

Mass of CAM2602
(5 mg)

Mass of CAM2602
(10 mg)

1 mM 2.0620 mL 10.3101 mL 20.6203 mL

5 mM 0.4124 mL 2.0620 mL 4.1241 mL

10 mM 0.2062 mL 1.0310 mL 2.0620 mL

100 mM 0.0206 mL 0.1031 mL 0.2062 mL

Calculations are based on the molecular weight of 484.96 g/mol . Use a molarity calculator for

other desired concentrations.

Experimental Protocols
Protocol 1: Preparation of High-Concentration Stock Solution for In Vitro Use

This protocol describes the preparation of a concentrated CAM2602 stock solution in DMSO,

suitable for subsequent dilution in cell culture media for in vitro experiments.

Materials:

CAM2602 powder (HY-168022 or equivalent)

Anhydrous or newly opened Dimethyl sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Pipettes and sterile filter tips

Vortex mixer

Bath sonicator

Procedure:
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Equilibrate: Allow the vial of CAM2602 powder to reach room temperature before opening to

prevent condensation.

Weighing: Accurately weigh the desired amount of CAM2602 powder in a sterile

microcentrifuge tube. For example, weigh 5 mg of the compound.

Solvent Addition: Based on the desired final concentration, add the calculated volume of

DMSO. To prepare a 100 mM stock solution from 5 mg of CAM2602, add 103.1 µL of DMSO.

Dissolution: Vortex the solution vigorously for 1-2 minutes.

Sonication: To ensure complete dissolution, place the tube in a bath sonicator for 10-15

minutes. Visually inspect the solution to confirm that no solid particles remain. If precipitation

is observed, gentle warming and further sonication may be applied.[3]

Aliquoting and Storage: To avoid repeated freeze-thaw cycles, which can degrade the

compound, aliquot the stock solution into smaller, single-use volumes in sterile tubes.[3][7]

Storage: Store the aliquots at -80°C for long-term stability (up to 6 months) or at -20°C for

short-term use (up to 1 month).[3][6]

Protocol 2: Preparation of Working Solution for In Vivo Administration

This protocol details the preparation of a CAM2602 solution suitable for oral gavage in animal

models, starting from a concentrated DMSO stock.

Materials:

Concentrated CAM2602 stock solution in DMSO (e.g., 50 mg/mL)

Polyethylene glycol 300 (PEG300)

Tween-80 (Polysorbate 80)

Sterile Saline (0.9% NaCl)

Sterile conical tubes (e.g., 15 mL)
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Pipettes and sterile filter tips

Procedure: This procedure is an example for preparing 1 mL of a 5 mg/mL working solution.[3]

Prepare DMSO Stock: First, prepare a concentrated stock solution of CAM2602 in DMSO as

described in Protocol 1 (e.g., 50 mg/mL).

Solvent Addition (Sequential): In a sterile conical tube, add the solvents in the following

order, ensuring the solution is mixed thoroughly after each addition. a. Add 400 µL of

PEG300 to the tube. b. Add 100 µL of the 50 mg/mL CAM2602 DMSO stock solution to the

PEG300 and mix until uniform. c. Add 50 µL of Tween-80 and mix again until the solution is

clear and homogenous. d. Add 450 µL of sterile saline to reach a final volume of 1 mL. Mix

thoroughly.

Final Solution: The final solution will have a concentration of 5 mg/mL CAM2602 in a vehicle

of 10% DMSO, 40% PEG300, 5% Tween-80, and 45% Saline.[3][6]

Administration: The solution should be prepared fresh before administration to animals.

Mandatory Visualizations
Diagram 1: Experimental Workflow for In Vitro Stock Preparation
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Caption: Workflow for preparing CAM2602 stock solution.

Diagram 2: Simplified Signaling Pathway of CAM2602 Action
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Caption: Mechanism of action of CAM2602 on the Aurora A pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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